Cas no 153865-29-3 (6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane)

6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3-dioxolane is a spirocyclic carbazole derivative characterized by its unique fused ring system incorporating a dioxolane moiety. This compound is of interest in synthetic organic chemistry due to its structural complexity, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of the methoxy group enhances its solubility and reactivity, facilitating further functionalization. Its rigid spirocyclic framework contributes to stereochemical stability, making it valuable for applications in medicinal chemistry and materials science. The dioxolane ring offers potential for selective deprotection or modification, broadening its utility in targeted synthesis.
6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane structure
153865-29-3 structure
Product Name:6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane
CAS No:153865-29-3
MF:C15H17NO3
MW:259.300384283066
CID:106372
PubChem ID:11694563
Update Time:2025-05-27

6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane Chemical and Physical Properties

Names and Identifiers

    • Spiro[3H-carbazole-3,2'-[1,3]dioxolane],1,2,4,9-tetrahydro-6-methoxy-
    • 3-Cyclopentene-1,2-dione,3-ethyl
    • 3-ethylene acetal-1,2,4,9-tetrahydro-6-methoxy-3H-carbazol-3-one
    • SPIRO[3H-CARBAZOLE-3,2'-[1,3]DIOXOLANE], 1,2,4,9-TETRAHYDRO-6-METHOXY-
    • Z1629236401
    • SPIRO[3H-CARBAZOLE-3,2/'-[1,3]DIOXOLANE], 1,2,4,9-TETRAHYDRO-6-METHOXY-
    • SCHEMBL6880205
    • 6-methoxyspiro[1,2,4,9-tetrahydrocarbazole-3,2'-1,3-dioxolane]
    • AKOS027327221
    • 153865-29-3
    • 6-methoxy-1,2,4,9-tetrahydrospiro[carbazole-3,2'-[1,3]dioxolane]
    • EN300-130392
    • 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane
    • Inchi: 1S/C15H17NO3/c1-17-10-2-3-13-11(8-10)12-9-15(18-6-7-19-15)5-4-14(12)16-13/h2-3,8,16H,4-7,9H2,1H3
    • InChI Key: OYOMKTWEBJVRTE-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC1=C(C3C=C(C=CC=3N1)OC)C2

Computed Properties

  • Exact Mass: 259.12100
  • Monoisotopic Mass: 259.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 447.8±40.0 °C at 760 mmHg
  • Flash Point: 160.8±17.6 °C
  • PSA: 43.48000
  • LogP: 2.40830
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane Security Information

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Additional information on 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane

Research Briefing on 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane (CAS: 153865-29-3)

The compound 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane (CAS: 153865-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocarbazole derivative is characterized by a fused heterocyclic system, which imparts notable biological activity, particularly in the context of central nervous system (CNS) disorders and anticancer research. Recent studies have explored its synthesis, pharmacological properties, and mechanistic pathways, positioning it as a promising candidate for further drug development.

Recent advancements in the synthesis of 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane have focused on optimizing yield and purity while minimizing by-products. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-mediated cyclization, achieving a yield of 78% with high enantiomeric purity. This method addresses previous challenges associated with the stereoselective formation of the spirocyclic core, which is critical for the compound's biological activity. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential as a drug candidate.

Pharmacological evaluations of 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane have revealed its potent interaction with serotonin and dopamine receptors, suggesting applications in neuropsychiatric disorders. In vitro assays conducted by researchers at the University of Cambridge (2024) showed selective binding affinity for the 5-HT2A receptor (Ki = 12 nM), with minimal off-target effects. Additionally, the compound exhibited neuroprotective properties in models of oxidative stress, further supporting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of oncology, preliminary studies have identified 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane as a modulator of apoptosis pathways. A 2024 paper in Cancer Research reported that the compound induced caspase-3 activation in glioblastoma cell lines at low micromolar concentrations (IC50 = 3.2 µM). Mechanistic studies suggested that this effect is mediated through the inhibition of PI3K/AKT signaling, a pathway frequently dysregulated in cancer. These findings underscore the compound's dual potential as both a CNS-active agent and an anticancer therapeutic.

Despite these promising results, challenges remain in the clinical translation of 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane. Pharmacokinetic studies indicate moderate oral bioavailability (F = 42% in rodent models), necessitating further formulation optimization. Moreover, the compound's metabolic stability in human liver microsomes remains suboptimal, with a half-life of approximately 1.5 hours. Current research efforts are directed toward structural modifications to improve these properties while retaining the compound's pharmacological efficacy.

In conclusion, 6-Methoxy-1,2,4,9-tetrahydrospirocarbazole-3,2'-1,3dioxolane (CAS: 153865-29-3) represents a versatile scaffold with significant potential in multiple therapeutic areas. Ongoing research is expected to elucidate its full mechanistic profile and optimize its drug-like properties, paving the way for preclinical development. The compound's unique spirocyclic architecture continues to inspire novel synthetic strategies and structure-activity relationship studies in the broader field of medicinal chemistry.

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